2-methoxy-N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)acetamide

• IUPAC Name: 2-methoxy-N-(4-pyridin-2-yloxycyclohexyl)acetamide
• InChI: InChI=1S/C14H20N2O3/c1-18-10-13(17)16-11-5-7-12(8-6-11)19-14-4-2-3-9-15-14/h2-4,9,11-12H,5-8,10H2,1H3,(H,16,17)
• InChI Key: CIKCTCWAAIKCTO-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)NC1CCC(CC1)OC2=CC=CC=N2
• Molecular Formula: C14H20N2O3
• Molecular Weight: 264.32 g/mol

Description

2-methoxy-N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)acetamide, also known as JNJ-54452840, is a compound that belongs to the class of selective orexin receptor antagonists. It was developed as a potential treatment for sleep disorders, such as insomnia and narcolepsy.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis of Pyrrolidin-2-ones : A study explored the synthesis of diastereomerically pure 1,3,4-trisubstituted pyrrolidin-2-ones, which is relevant for producing biologically active amino acids with both enantiomerically pure forms of the pyrrolidine ring. This process might involve compounds related to 2-methoxy-N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)acetamide (Galeazzi, Mobbili, & Orena, 1996).
• Palladium-Catalyzed Cyclization : Another study developed a palladium(0)-catalyzed cyclization method for synthesizing 3,4-disubstituted pyrrolidin-2-ones, showcasing a technique possibly relevant to compounds like 2-methoxy-N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)acetamide (Giambastiani, Pacini, Porcelloni, & Poli, 1998).

Biological and Medicinal Research

• Anticancer Properties : Research into the synthesis and characterization of novel acetamide derivatives indicated potential anticancer properties, which could include derivatives of 2-methoxy-N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)acetamide (Vinayak et al., 2014).
• Structural Studies and Fluorescence Emission : A study investigated the structural aspects and properties of certain amide-containing isoquinoline derivatives. This research could offer insights into the structural properties of compounds like 2-methoxy-N-((1r,4r)-4-(pyridin-2-yloxy)cyclohexyl)acetamide, particularly in terms of fluorescence emission (Karmakar, Sarma, & Baruah, 2007).